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Compound of Interest

Compound Name:
Methyl 3,3-dimethoxycyclobutane-

1-carboxylate

Cat. No.: B1313132 Get Quote

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals, offering a detailed overview of Methyl 3,3-

dimethoxycyclobutanecarboxylate. This document provides extensive information on its

nomenclature, chemical properties, and a detailed experimental protocol for its synthesis.

Nomenclature and Identification
Methyl 3,3-dimethoxycyclobutanecarboxylate is a cycloalkane derivative that serves as a

versatile building block in organic synthesis. For clarity and comprehensive identification, its

various synonyms and registry numbers are cataloged below.
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Identifier Type Identifier Source

IUPAC Name

methyl 3,3-

dimethoxycyclobutane-1-

carboxylate

PubChem[1][2]

CAS Number 98231-07-3

ChemShuttle, BLD Pharm,

Advanced ChemBlocks,

PubChem[1][3][4][5]

Molecular Formula C8H14O4

ChemShuttle, Advanced

ChemBlocks, PubChem[1][3]

[5]

Molecular Weight 174.19 g/mol PubChem[2]

InChI Key
CHNARWNKXNPXOU-

UHFFFAOYSA-N
PubChem[1][2]

SMILES COC(=O)C1CC(C1)(OC)OC ChemShuttle, PubChem[1][3]

European Community (EC)

Number
878-122-6 PubChem[1]

DSSTox Substance ID DTXSID00440664 PubChem[1]

A comprehensive list of depositor-supplied synonyms is also available through the PubChem

database, which includes variations in nomenclature such as "3,3-Dimethoxycyclobutane-1-

carboxylate methyl ester" and "3,3-dimethoxy-cyclobutanecarboxylic acid methyl ester".[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 3,3-

dimethoxycyclobutanecarboxylate is presented in the table below. These properties are crucial

for its handling, storage, and application in experimental settings.
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Property Value Source

Purity ≥95% ChemShuttle[3]

Appearance Colorless liquid ChemicalBook[6]

Boiling Point 191.2 ± 40.0 °C (Predicted) ChemicalBook[6]

Density 1.09 ± 0.1 g/cm³ (Predicted) ChemicalBook[6]

Storage Temperature 2-8 °C
ChemShuttle,

ChemicalBook[3][6]

Synthesis Protocol
The following is a detailed experimental protocol for the synthesis of Methyl 3,3-

dimethoxycyclobutanecarboxylate.

Objective: To synthesize Methyl 3,3-dimethoxycyclobutanecarboxylate.

Materials:

Starting materials for the synthesis of the cyclobutane ring (specific precursors will vary

based on the chosen synthetic route)

Methanol[7]

Toluene-4-sulfonic acid[7]

Toluene[7]

Standard laboratory glassware and apparatus for heating and reflux

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve the cyclobutanecarboxylic acid precursor in toluene.[7]

Addition of Reagents: To this solution, add methanol and a catalytic amount of toluene-4-

sulfonic acid.[7]
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Reaction Conditions: Heat the reaction mixture to reflux and maintain it for 10 hours.[7] The

progress of the reaction can be monitored using appropriate analytical techniques such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst with a suitable base, such as a saturated sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent, for example, diethyl ether.

Purification: Combine the organic layers and dry them over an anhydrous drying agent like

sodium sulfate. Filter off the drying agent and concentrate the solvent under reduced

pressure to obtain the crude product.

Final Purification: The crude Methyl 3,3-dimethoxycyclobutanecarboxylate can be further

purified by vacuum distillation or column chromatography to yield the final product with high

purity.

Expected Yield: A yield of approximately 72% can be expected under these conditions.[7]

Diagrams
The following diagrams illustrate the synthesis workflow and the role of Methyl 3,3-

dimethoxycyclobutanecarboxylate as a building block in drug discovery.

Starting Materials
(Cyclobutane precursor, Methanol, Toluene)

Reaction at Reflux
(10 hours)

Toluene-4-sulfonic acid

Quenching and
Extraction

Purification
(Distillation/Chromatography)

Methyl 3,3-dimethoxy-
cyclobutanecarboxylate

Click to download full resolution via product page

Synthesis workflow for Methyl 3,3-dimethoxycyclobutanecarboxylate.
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Role as a building block in a generalized drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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